BENGHE Foundational & Exploratory

Check Availability & Pricing

discovery and history of Lacthydrazide

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest
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An In-Depth Technical Guide to the Discovery and History of Lacthydrazide

Abstract

Lacthydrazide (2-hydroxypropanehydrazide) is a chiral organic molecule that serves as a
valuable synthon in medicinal and synthetic chemistry. While the precise date and discoverer of
its initial synthesis are not prominently documented in historical records, its chemical lineage is
clear, stemming from the foundational discoveries of lactic acid and hydrazine. The synthesis of
Lacthydrazide is a classic application of nucleophilic acyl substitution, a cornerstone of
organic chemistry established in the late 19th and early 20th centuries. This guide provides a
comprehensive overview of the historical context that enabled its synthesis, details the
established experimental protocols for its preparation and characterization, and explores its
contemporary significance as a chiral building block and a recently identified natural product.

The Chemical Progenitors: A Tale of Two Molecules

The history of Lacthydrazide is inextricably linked to the discovery of its two constituent parts:
lactic acid and hydrazine. Understanding their origins is essential to appreciating the logical,
albeit undocumented, emergence of Lacthydrazide.

Lactic Acid: From Sour Milk to Stereochemistry

Lactic acid (2-hydroxypropanoic acid) was first isolated in 1780 by the Swedish chemist Carl
Wilhelm Scheele from sour milk.[1] This discovery introduced one of the most fundamental
alpha-hydroxy acids to the scientific world. Later, in 1856, Louis Pasteur's work revealed the
role of microbial fermentation in lactic acid production, laying the groundwork for biotechnology.
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[2] The establishment of its structure by Johannes Wislicenus in 1873 was a critical step,
revealing the chiral center that gives Lacthydrazide its stereochemical importance.[2]

Hydrazine and the Hydrazide Functional Group

The story of the hydrazide functional group begins with the work of German chemists in the late
19th century. While Emil Fischer is credited with discovering phenylhydrazine in 1875 and
coining the term "hydrazine," it was Theodor Curtius who first synthesized hydrazine (N2Ha)
itself in 1887.[3][4] A pivotal moment occurred in 1895 when Curtius reported the first synthesis
of simple organic hydrazides, demonstrating the reaction of esters with hydrazine to form a
stable amide-like linkage.[3] This reaction established the fundamental chemistry that would
later be applied to create a vast library of hydrazide compounds, including Lacthydrazide.

The Emergence of Lacthydrazide: A Logical
Synthesis

While a singular, celebrated publication announcing the discovery of Lacthydrazide is not
apparent, its synthesis represents a logical and straightforward convergence of established
chemical principles. By the early 20th century, the reaction of an ester with hydrazine hydrate to
produce the corresponding hydrazide was a known and reliable transformation. Given the
commercial availability of lactic acid and its esters (e.g., ethyl lactate), the preparation of
Lacthydrazide was an inevitable step for chemists seeking to create new functionalized
molecules.

The primary method for its synthesis, detailed below, is a nucleophilic acyl substitution at the
carbonyl carbon of a lactic acid ester. This protocol, still in use today, is a direct descendant of
the chemistry pioneered by Curtius.

Standard Synthesis Protocol: Ethyl Lactate
Hydrazinolysis
The most common and established method for preparing Lacthydrazide is the reaction of an

ester of lactic acid, typically ethyl lactate, with hydrazine hydrate.

Reaction Principle: The reaction proceeds via a nucleophilic attack by the lone pair of electrons
on the terminal nitrogen of hydrazine onto the electrophilic carbonyl carbon of ethyl lactate.
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This is followed by the elimination of the ethoxide leaving group, forming the stable hydrazide
product. An excess of hydrazine hydrate is often used to drive the reaction to completion.

Detailed Experimental Protocol:
e Setup: A round-bottom flask is equipped with a magnetic stirrer and a reflux condenser.

o Reagents: Ethyl lactate (1.0 equivalent) is dissolved in a suitable alcohol solvent, most
commonly absolute ethanol, to ensure miscibility of the reactants.[5]

o Hydrazine Addition: Hydrazine hydrate (typically 80-100% solution, 1.5 to 5.0 equivalents) is
added to the stirred solution.[6][7] The use of excess hydrazine ensures the complete
consumption of the starting ester.

o Reaction: The reaction mixture is heated to reflux (approximately 78-80°C in ethanol) and
maintained for a period ranging from 2 to 17 hours.[5][6] The progress of the reaction can be
monitored by Thin-Layer Chromatography (TLC).

» Workup & Isolation: Upon completion, the reaction mixture is cooled to room temperature
and then often placed in a refrigerator or ice bath to facilitate the crystallization of the
product.[5]

 Purification: The resulting solid precipitate is collected by vacuum filtration. The crude
product is washed with cold ethanol to remove unreacted hydrazine and other soluble
impurities. Further purification is achieved by recrystallization from ethanol to yield pure
Lacthydrazide as fine white crystals.[8]

 Verification: The identity and purity of the synthesized Lacthydrazide are confirmed through
physicochemical characterization.

Physicochemical Characterization

The verification of a synthesized compound is a cornerstone of chemical research.
Lacthydrazide is characterized by a distinct set of physical and spectral properties.
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Property Value Source(s)
IUPAC Name 2-hydroxypropanehydrazide 9]
Synonyms Lactic acid -hydrazide, ]
Lacthydrazide
CAS Number 2651-42-5 [1][10][11]
Molecular Formula C3HsN20:2 [9][10]
Molecular Weight 104.11 g/mol [1][9]
Appearance White crystalline solid [6]

] ] Literature values vary; typically
Melting Point ] T
characterized for derivatives.

Solubility Soluble in water and alcohols.

Spectroscopic Data:

e 1H NMR: The proton NMR spectrum is used to confirm the presence of the key functional
groups and their connectivity.

e 13C NMR: The carbon NMR spectrum provides information on the number and chemical
environment of the carbon atoms.[9]

e FT-IR (Fourier-Transform Infrared Spectroscopy): IR spectroscopy is crucial for identifying
the characteristic vibrations of functional groups. Key expected peaks include a broad O-H
stretch (alcohol), N-H stretches (amine/amide), and a strong C=0 stretch (amide carbonyl).
[12]

e Mass Spectrometry (MS): This technique confirms the molecular weight of the compound by
measuring its mass-to-charge ratio (m/z), which should correspond to its molecular formula.
[91[12]

Visualization of Key Processes
Synthesis Pathway
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Caption: General reaction scheme for the synthesis of Lacthydrazide.

Experimental Workflow
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Caption: Step-by-step workflow for Lacthydrazide synthesis and purification.

Modern Significance and Future Outlook

Initially a simple chemical curiosity, Lacthydrazide has found its niche in modern chemistry. Its

primary value lies in its bifunctional, chiral nature. It serves as a key building block for the
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synthesis of more complex molecules, particularly hydrazones. The condensation of the
hydrazide moiety with various aldehydes and ketones produces a wide array of Lacthydrazone
derivatives, which have been investigated for their potential biological activities, including
antibacterial and antibiofilm properties.[1][9]

In a fascinating recent development, Lacthydrazide has been identified as a natural product. It
was isolated as a metabolite from a Streptomyces species, a genus of bacteria famous for
producing a majority of the world's antibiotics.[2][12] This discovery opens up new avenues of
research into its natural biosynthetic pathway and its potential ecological role, bridging the gap
between classic organic synthesis and modern natural product chemistry.

The journey of Lacthydrazide from a logical extension of 19th-century chemistry to a modern
building block and a natural product underscores the enduring relevance of fundamental
organic molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. tandfonline.com [tandfonline.com]
o 2. researchgate.net [researchgate.net]
e 3. mdpi.com [mdpi.com]

e 4. CN103951587A - Synthetic method for intermediate of benserazide hydrochloride -
Google Patents [patents.google.com]

. dev.klivon.com [dev.klivon.com]
. researchgate.net [researchgate.net]
. researchgate.net [researchgate.net]

. researchgate.net [researchgate.net]

°
© 0] ~ (o)) &)

. hydrazides: Topics by Science.gov [science.gov]

e 10. researchgate.net [researchgate.net]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.tandfonline.com/doi/full/10.1080/17518253.2025.2541057?src=exp-la
https://www.science.gov/topicpages/h/hydrazides.html
https://www.benchchem.com/product/b1296683?utm_src=pdf-body
https://www.researchgate.net/figure/Hydrazide-hydrazones-of-isonicotinic-acid-with-significant-antibacterial-activity_fig10_354226665
https://www.mdpi.com/2079-6382/13/1/75
https://www.benchchem.com/product/b1296683?utm_src=pdf-body
https://www.benchchem.com/product/b1296683?utm_src=pdf-custom-synthesis
https://www.tandfonline.com/doi/full/10.1080/17518253.2025.2541057?src=exp-la
https://www.researchgate.net/figure/Hydrazide-hydrazones-of-isonicotinic-acid-with-significant-antibacterial-activity_fig10_354226665
https://www.mdpi.com/1420-3049/30/13/2852
https://patents.google.com/patent/CN103951587A/en
https://patents.google.com/patent/CN103951587A/en
https://dev.klivon.com/product/55819-71-1--2rs-2-amino-3-hydroxypropanohydrazide-hydrochloride--3018
https://www.researchgate.net/publication/216046147_Development_and_Assessment_of_Green_Synthesis_of_Hydrazides
https://www.researchgate.net/profile/Juergen-Wintner-2/post/Can_one_depend_on_Grindstone_Synthesis_in_Organic_Synthesis/attachment/5c4ac86ecfe4a781a579ba66/AS%3A718876182605826%401548404846507/download/paper-3.pdf
https://www.researchgate.net/publication/354226665_Updated_Information_on_Antimicrobial_Activity_of_Hydrazide-Hydrazones
https://www.science.gov/topicpages/h/hydrazides.html
https://www.researchgate.net/publication/310836445_Hydrazide-hydrazones_as_potential_antimicrobial_agents_overview_of_the_literature_since_2010
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e 11. researchgate.net [researchgate.net]
e 12. mdpi.com [mdpi.com]

 To cite this document: BenchChem. [discovery and history of Lacthydrazide]. BenchChem,
[2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296683#discovery-and-history-of-lacthydrazide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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